Cas no 1804525-10-7 (3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1804525-10-7
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4801559
• Update Time: 2025-09-27

3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-2-4-1-5(3-13)15-7(6(4)14)16-8(10,11)12/h1H,2,14H2
• InChI Key： YGCMKZZIUBDXGP-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)N=C(C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine

3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine is a highly functionalized aromatic compound with a unique combination of substituents that make it a valuable molecule in various chemical and pharmaceutical applications. This compound, identified by the CAS number 1804525-10-7, belongs to the class of pyridines, which are six-membered aromatic heterocycles with one nitrogen atom. The presence of multiple functional groups, including an amino group (-NH₂), a chloromethyl group (-CH₂Cl), a cyano group (-CN), and a trifluoromethoxy group (-OCF₃), endows this molecule with diverse reactivity and potential uses.

The synthesis of 3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, often starting from a pyridine derivative. The introduction of substituents at specific positions on the pyridine ring requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the efficiency and yield of such reactions. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

One of the most notable applications of this compound is in medicinal chemistry, where it serves as a building block for designing bioactive molecules. The amino group provides nucleophilic reactivity, while the cyano group acts as an electron-withdrawing substituent, enhancing the molecule's ability to participate in various chemical transformations. The trifluoromethoxy group introduces steric hindrance and increases lipophilicity, which are desirable properties for drug candidates. Recent studies have highlighted its potential as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents.

In addition to its role in drug discovery, 3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine has found applications in materials science. Its ability to undergo polymerization under specific conditions makes it a candidate for developing advanced materials with tailored properties. For instance, researchers have investigated its use in creating conductive polymers for electronic devices and high-performance composites for aerospace applications.

The chemical stability and reactivity of this compound have also been subjects of extensive research. Studies using computational chemistry tools, such as density functional theory (DFT), have provided insights into its electronic structure and reactivity patterns. These findings have been instrumental in optimizing its use in various chemical reactions, including nucleophilic substitutions, electrophilic additions, and coupling reactions.

From an environmental perspective, understanding the fate and behavior of 3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine in different ecosystems is crucial. Recent eco-toxicological studies have assessed its potential impact on aquatic life and soil microorganisms. These studies emphasize the importance of responsible handling and disposal practices to mitigate any adverse environmental effects.

In conclusion, 3-Amino-4-(chloromethyl)-6-cyano-2-(trifluoromethoxy)pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.